

Application Notes & Protocols: Enhancing Aptamer Development with 2'-O-Methylisocytidine

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2'-O-Methyl isocytidine

CAS No.: 175471-65-5

Cat. No.: B171811

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The landscape of aptamer development is continually evolving, driven by the need for ligands with superior stability, affinity, and specificity for therapeutic and diagnostic applications. Chemical modifications are central to this evolution, overcoming the inherent limitations of natural nucleic acids, such as susceptibility to nuclease degradation.^{[1][2]} This guide provides an in-depth exploration of 2'-O-Methylisocytidine (2'-O-Me-iC), a novel modification that uniquely combines the benefits of 2'-O-methylation with the power of an expanded genetic alphabet. By integrating 2'-O-Me-iC into the Systematic Evolution of Ligands by Exponential Enrichment (SELEX) process, researchers can select for aptamers with enhanced drug-like properties and novel structural capabilities.

Introduction: The Dual Advantage of 2'-O-Methylisocytidine

Aptamers, short single-stranded DNA or RNA molecules, are selected for their ability to fold into specific three-dimensional structures that bind to targets with high affinity and specificity, rivaling that of monoclonal antibodies.[3][4] However, their therapeutic utility is often hampered by rapid degradation in biological fluids.[1][5] The introduction of chemical modifications is a proven strategy to address this challenge.[2][6]

The 2'-O-methyl (2'-OMe) modification, where a methyl group replaces the 2'-hydroxyl group of the ribose sugar, is a cornerstone of aptamer chemistry.[5][7] This modification confers significant resistance to nuclease degradation, thereby increasing the in vivo half-life of the aptamer.[2][3][8] Furthermore, 2'-OMe modifications can enhance the thermal stability of duplexes and may contribute to improved binding affinity.[8][9]

Beyond stability, the expansion of the genetic alphabet from four to six or more bases offers a new dimension for aptamer discovery.[10][11][12] By introducing an unnatural base pair, such as isocytidine (iC) and isoguanosine (iG), the chemical and structural diversity of the nucleic acid library is significantly increased.[10][13] This expanded information density allows for the formation of novel secondary structures and potentially more intricate and specific interactions with target molecules, leading to aptamers with superior binding affinities.[11][12][14]

2'-O-Methylisocytidine represents the convergence of these two powerful technologies. By incorporating 2'-O-Me-iC (paired with a corresponding 2'-O-Me-isoguanosine) into a SELEX library, we can select for aptamers that are not only highly resistant to nucleases but also possess the enhanced binding capabilities afforded by an expanded genetic alphabet.

Foundational Principles and Prerequisites

The successful implementation of 2'-O-Me-iC in SELEX hinges on a specialized set of reagents and enzymes. Unlike standard SELEX, this advanced methodology requires components that can accommodate the unnatural, modified base pair.

The 2'-O-Me-iC:2'-O-Me-iG Base Pair

The isocytidine:isoguanosine (iC:iG) pair forms a stable hydrogen bond structure that is geometrically distinct from the natural G:C and A:T/U pairs. This orthogonality is crucial for the expansion of the genetic alphabet. The addition of the 2'-O-methyl group to both iC and iG further enhances the stability of the resulting aptamer.

Figure 1: Hydrogen bonding pattern of the 2'-O-Me-isocytidine and 2'-O-Me-isoguanosine base pair.


Essential Materials

Reagent/Component	Specification	Rationale
Modified Nucleoside Triphosphates	2'-O-Me-isocytidine-5'-triphosphate (2'-O-Me-iCTP) and 2'-O-Me-isoguanosine-5'-triphosphate (2'-O-Me-iGTP)	These are the building blocks for creating the modified aptamer library. Their synthesis is a specialized process. [15]
Standard Nucleoside Triphosphates	2'-O-Me-ATP, 2'-O-Me-UTP, 2'-O-Me-GTP, 2'-O-Me-CTP	For a fully 2'-O-methylated library, all nucleotides should be modified to ensure uniform nuclease resistance.
Engineered Polymerases	A DNA polymerase for PCR amplification and an RNA polymerase for transcription that can efficiently recognize and incorporate the 2'-O-Me-iC:2'-O-Me-iG pair.	Natural polymerases do not efficiently process 2'-OMe modified nucleotides or unnatural base pairs. Evolved polymerases are essential for both amplification and transcription steps. [16] [17]
Engineered Reverse Transcriptase	An enzyme capable of reverse transcribing RNA containing 2'-O-Me modifications and the iC/iG bases back into cDNA.	Similar to polymerases, this is a critical and often challenging step in the SELEX cycle for modified aptamers. [17]
Initial DNA Library	A single-stranded DNA oligonucleotide pool with a central randomized region flanked by constant primer binding sites. The randomized region should be designed to incorporate the unnatural bases during amplification.	The library is the starting point for the selection process. The randomized region provides the sequence diversity necessary to find binders. [18] [19]

Detailed Protocol: Modified SELEX for 2'-O-Me-iC Aptamers

This protocol outlines a comprehensive workflow for the selection of high-affinity, nuclease-resistant aptamers using a six-letter, fully 2'-O-methylated genetic alphabet.

Workflow Overview



[Click to download full resolution via product page](#)

Figure 2: Modified SELEX workflow incorporating the 2'-O-Me-iC/iG unnatural base pair.

Step-by-Step Methodology

Step 1: Preparation of the Initial Modified dsDNA Template

- Objective: To generate a double-stranded DNA library where the template strand contains 2'-O-Me-isoguanosine (iG) at positions corresponding to where 2'-O-Me-isocytidine (iC) will be in the final RNA pool.
- Reaction Setup:
 - Initial ssDNA library (e.g., 1 nmol)
 - Forward Primer
 - Reverse Primer
 - Engineered DNA Polymerase
 - Reaction Buffer
 - dNTPs (dATP, dCTP, dGTP, dTTP)
 - 2'-O-Me-isoguanosine-5'-triphosphate (2'-O-Me-iGTP)
- PCR Cycling:
 - Denaturation: 95°C for 2 minutes
 - 20-25 cycles of:
 - 95°C for 30 seconds
 - Annealing Temp (primer-dependent) for 30 seconds
 - 72°C for 30-60 seconds
 - Final Extension: 72°C for 5 minutes

- Purification: Purify the dsDNA product using a PCR purification kit or PAGE purification to remove primers and unincorporated nucleotides.

Causality: The use of an engineered DNA polymerase is critical as standard polymerases would stall or fail to incorporate the modified, unnatural base.[\[16\]](#) This step creates the template necessary for the subsequent transcription reaction.

Step 2: In Vitro Transcription to Generate the 2'-O-Me RNA Pool

- Objective: To synthesize a pool of RNA molecules that are fully 2'-O-methylated and contain 2'-O-Me-iC.
- Reaction Setup:
 - Purified dsDNA template (from Step 1)
 - Engineered T7 RNA Polymerase (or similar)
 - Transcription Buffer
 - 2'-O-Me-ATP, 2'-O-Me-UTP, 2'-O-Me-GTP, 2'-O-Me-CTP
 - 2'-O-Me-isocytidine-5'-triphosphate (2'-O-Me-iCTP)
- Incubation: Incubate at 37°C for 4-6 hours, or overnight.
- DNase Treatment: Add DNase I to digest the DNA template.
- Purification: Purify the RNA pool using denaturing PAGE. This is crucial to ensure the homogeneity of the library's length.[\[20\]](#)

Causality: An engineered RNA polymerase is required to efficiently transcribe a template containing an unnatural base (iG) and to incorporate five different 2'-O-methylated NTPs.[\[16\]](#) [\[17\]](#) The resulting fully modified RNA pool is highly resistant to nuclease degradation, a key advantage for downstream applications.[\[5\]](#)[\[8\]](#)

Step 3: Affinity Selection and Partitioning

- Objective: To isolate the rare RNA molecules from the pool that bind to the target of interest.
- Binding Reaction:
 - Incubate the purified 2'-O-Me RNA pool with the target protein (e.g., immobilized on magnetic beads or nitrocellulose filters).
 - The incubation should be performed in a selection buffer optimized for the target's stability and activity.
- Washing: Wash the support (beads or filter) multiple times with the selection buffer to remove non-binding or weakly binding RNA sequences. The stringency of the washes can be increased in later rounds of SELEX.
- Partitioning: The washing steps effectively partition the high-affinity binders (which remain bound to the target) from the rest of the library.

Causality: This is the core selection step. The expanded alphabet within the RNA library increases the probability of finding sequences that can form unique tertiary structures, leading to potentially higher affinity and specificity for the target compared to standard libraries.[\[11\]](#)[\[12\]](#)

Step 4: Elution and Recovery of Bound Aptamers

- Objective: To release the bound RNA molecules from the target for amplification.
- Elution: Elute the bound RNA using a high-temperature step, a high salt concentration, or a denaturant like urea, depending on the nature of the aptamer-target interaction.
- Recovery: Precipitate the eluted RNA using ethanol or a similar method to concentrate the sample and remove elution buffer components.

Step 5: Reverse Transcription and Amplification

- Objective: To convert the selected RNA molecules back into DNA and amplify them for the next round of selection.
- Reverse Transcription:

- Use an engineered reverse transcriptase that can read through 2'-O-methylated and unnatural bases.
- Anneal the reverse primer to the recovered RNA and perform the RT reaction to generate cDNA.
- PCR Amplification:
 - Use the cDNA as a template for PCR, as described in Step 1.
 - This step re-amplifies the enriched pool and prepares the template for the next round of transcription.

Causality: This amplification step is what makes the process exponential. The sequences that bound to the target are selectively amplified, enriching the pool for binders in each successive round. The challenge in this step is the enzymatic efficiency of the reverse transcriptase and polymerase with the fully modified template.[\[17\]](#)

Step 6: Monitoring Selection Progress and Sequencing

- After several rounds of SELEX (typically 8-15), the enriched pool should be monitored for target binding using techniques like filter binding assays or electrophoretic mobility shift assays (EMSA).
- Once significant enrichment is observed, the DNA pool should be cloned and sequenced, or analyzed by high-throughput sequencing, to identify individual aptamer candidates.

Post-Selection Optimization and Characterization

Identified aptamer candidates should be individually synthesized and characterized for:

- **Binding Affinity (K_d):** Determine the dissociation constant using methods like surface plasmon resonance (SPR) or microscale thermophoresis (MST). The inclusion of unnatural bases has been shown to yield aptamers with picomolar affinities.[\[12\]](#)
- **Specificity:** Test binding against related and unrelated molecules to ensure high specificity.

- **Nuclease Stability:** Incubate the aptamer in human serum or nuclease-rich environments and measure its degradation over time using PAGE. Fully 2'-O-methylated aptamers are expected to show exceptional stability.[\[3\]](#)[\[21\]](#)
- **Structural Analysis:** Use techniques like circular dichroism (CD) or NMR to probe the aptamer's secondary and tertiary structure.

Conclusion

The use of 2'-O-Methylisocytidine in aptamer selection is a cutting-edge strategy that addresses two of the most significant challenges in aptamer therapeutics: stability and affinity. By combining the nuclease resistance of 2'-O-methylation with the enhanced chemical diversity of an expanded genetic alphabet, researchers can unlock a new generation of aptamers with superior performance characteristics. While the requirement for specialized enzymes and reagents presents a technical hurdle, the potential to discover highly potent and durable aptamers for a wide range of diagnostic and therapeutic applications makes this an invaluable tool for drug development professionals.

References

- Preparation of Chemically Modified DNA Library for SELEX via Incorporation of CLB-dUTP in Primer Extension Reaction - PubMed. (n.d.).
- Systematic optimization and modification of a DNA aptamer with 2'-O-methyl RNA analogues - NIH. (2017, March 6).
- 2' O-methyl (OCH₃) Modifications for Aptamer Development Service - Creative Biolabs. (n.d.).
- SELEX with modified nucleotides - ResearchGate. (2025, August 6).
- In vitro evolution of chemically-modified nucleic acid aptamers: Pros and cons, and comprehensive selection strategies - NIH. (n.d.).
- Nucleotides for SELEX/Aptamer Modification - Jena Bioscience. (n.d.).
- Full article: In vitro evolution of chemically-modified nucleic acid aptamers: Pros and cons, and comprehensive selection strategies - Taylor & Francis Online. (n.d.).
- Advances in the Application of Modified Nucleotides in SELEX Technology - ResearchGate. (n.d.).
- Chemical Modifications of Nucleic Acid Aptamers for Therapeutic Purposes - PMC. (2017, August 2).
- Nuclease Resistance Modifications - Synoligo. (2025, January 4).

- Artificially Expanded Genetic Information Systems for New Aptamer Technologies - PMC. (2018, May 9).
- Direct In Vitro Selection of a 2'-O-Methyl Aptamer to VEGF - CORE. (n.d.).
- Artificially Expanded Genetic Information System - Wikipedia. (n.d.).
- Generation of high-affinity DNA aptamers using an expanded genetic alphabet - ResearchGate. (2025, August 6).
- Optimization of RNA Aptamer SELEX Methods: Improved Aptamer Transcript 3'-End Homogeneity, PAGE Purification Yield, and Target-Bound Aptamer RNA Recovery - PMC - NIH. (n.d.).
- Generation of high-affinity DNA aptamers using an expanded genetic alphabet - PubMed. (2013, May).
- A Study on Synthesis and Upscaling of 2'-O-AECM-5-methyl Pyrimidine Phosphoramidites for Oligonucleotide Synthesis - NIH. (n.d.).
- Genetic Alphabet Expansion Provides Versatile Specificities and Activities of Unnatural-Base DNA Aptamers Targeting Cancer Cells - PubMed Central. (n.d.).
- Systematic optimization and modification of a DNA aptamer with 2'-O-methyl RNA analogues - PubMed. (2017, March 1).
- Synthesis of oligonucleotides containing 2'-deoxyisoguanosine and 2'-deoxy-5-methylisocytidine using phosphoramidite chemistry. (n.d.).
- Potential Inherent Stimulation of the Innate Immune System by Nucleic Acid Aptamers and Possible Corrective Approaches - PMC - NIH. (2018, June 23).
- The Synthesis of 2'-O-[(Triisopropylsilyl)oxy] methyl (TOM) Phosphoramidites of Methylated Ribonucleosides (m 1 G , m 2 G , m 2 2 G , m 1 I , m 3 U , m 4 C , m 6 A , m 6 2 A) for Use in Automated RNA Solid-Phase - ResearchGate. (2025, August 5).
- Evolved polymerases facilitate selection of fully 2'-OMe-modified aptamers. (n.d.).
- Toward the Directed Evolution of 2'-OMe-RNA Aptamers against Thrombin using Hairpin SELMA - Brandeis ScholarWorks. (2023, May 15).
- Cell SELEX Guide pdf - iGEM. (n.d.).
- Advantages of 2'-O-methyl oligoribonucleotide probes for detecting RNA targets - PMC - NIH. (n.d.).
- Synthesis of 2'-formamidonucleoside phosphoramidites for suppressing the seed-based off-target effects of siRNAs - PubMed Central. (n.d.).
- Aptamers Chemistry: Chemical Modifications and Conjugation Strategies - PMC - NIH. (n.d.).
- Nucleoside Triphosphates - From Synthesis To Biochemical Characterization I Protocol Preview - YouTube. (2022, September 15).
- Selection of DNA aptamers with two modified bases - ResearchGate. (2017, March 14).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. In vitro evolution of chemically-modified nucleic acid aptamers: Pros and cons, and comprehensive selection strategies - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Chemical Modifications of Nucleic Acid Aptamers for Therapeutic Purposes - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. Systematic optimization and modification of a DNA aptamer with 2'-O-methyl RNA analogues - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Nucleotides for SELEX/Aptamer Modification - Jena Bioscience [[jenabioscience.com](https://www.jenabioscience.com/)]
- 5. 2' O-methyl (OCH3) Modifications for Aptamer Development Service - Creative Biolabs [[creative-biolabs.com](https://www.creative-biolabs.com/)]
- 6. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 7. [tandfonline.com](https://www.tandfonline.com/) [[tandfonline.com](https://www.tandfonline.com/)]
- 8. [synoligo.com](https://www.synoligo.com/) [[synoligo.com](https://www.synoligo.com/)]
- 9. Advantages of 2'-O-methyl oligoribonucleotide probes for detecting RNA targets - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. Artificially Expanded Genetic Information Systems for New Aptamer Technologies - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 11. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 12. Generation of high-affinity DNA aptamers using an expanded genetic alphabet - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Artificially Expanded Genetic Information System - Wikipedia [en.wikipedia.org]
- 14. Genetic Alphabet Expansion Provides Versatile Specificities and Activities of Unnatural-Base DNA Aptamers Targeting Cancer Cells - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 15. [m.youtube.com](https://www.youtube.com/) [[m.youtube.com](https://www.youtube.com/)]
- 16. Evolved polymerases facilitate selection of fully 2'-OMe-modified aptamers - Chemical Science (RSC Publishing) [pubs.rsc.org]

- [17. Research Portal \[scholarworks.brandeis.edu\]](#)
- [18. Preparation of Chemically Modified DNA Library for SELEX via Incorporation of CLB-dUTP in Primer Extension Reaction - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. static.igem.org \[static.igem.org\]](#)
- [20. Optimization of RNA Aptamer SELEX Methods: Improved Aptamer Transcript 3'-End Homogeneity, PAGE Purification Yield, and Target-Bound Aptamer RNA Recovery - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. Systematic optimization and modification of a DNA aptamer with 2'-O-methyl RNA analogues - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [Application Notes & Protocols: Enhancing Aptamer Development with 2'-O-Methylisocytidine]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b171811/docs#application-notes-protocols-enhancing-aptamer-development-with-2-o-methylisocytidine\]](https://www.benchchem.com/product/b171811/docs#application-notes-protocols-enhancing-aptamer-development-with-2-o-methylisocytidine)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check